2-Chloro-3-nitro-7,8-dihydro-5H-pyrano[4,3-B]pyridine

Nucleophilic Aromatic Substitution Synthetic Intermediate Medicinal Chemistry Building Block
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C8H7ClN2O3
Molecular Weight 214.60 g/mol
Cat. No. B13020473
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2-Chloro-3-nitro-7,8-dihydro-5H-pyrano[4,3-B]pyridine
Molecular FormulaC8H7ClN2O3
Molecular Weight214.60 g/mol
Structural Identifiers
SMILESC1COCC2=CC(=C(N=C21)Cl)[N+](=O)[O-]
InChIInChI=1S/C8H7ClN2O3/c9-8-7(11(12)13)3-5-4-14-2-1-6(5)10-8/h3H,1-2,4H2
InChIKeyIHESSSXEQBBPPF-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structural and Physicochemical Identity for Procurement


2-Chloro-3-nitro-7,8-dihydro-5H-pyrano[4,3-B]pyridine (CAS 1260671-30-4) is a heterocyclic compound belonging to the pyrano[4,3-b]pyridine class, characterized by a fused dihydropyran-pyridine bicyclic core bearing a chlorine atom at the 2-position and a nitro group at the 3-position . With a molecular formula of C8H7ClN2O3 and a molecular weight of 214.60 g/mol, this compound incorporates two electron-withdrawing substituents on the pyridine ring, a structural feature that influences both its chemical reactivity and its potential as a synthetic intermediate in medicinal chemistry programs [1].

Drug discovery intermediate with SNAr-competent 2-Cl handle
3-NO2 group enables selective reduction to amine for downstream diversification
Supports orthogonal C2 + C3 sequential functionalization workflows

Why Generic Substitution Fails in Synthetic Workflows


In-class compounds such as 3-nitro-7,8-dihydro-5H-pyrano[4,3-b]pyridine (lacking the 2-chloro substituent) or 2-chloro-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile (bearing a nitrile instead of nitro) cannot be interchanged with 2-chloro-3-nitro-7,8-dihydro-5H-pyrano[4,3-B]pyridine because the identity and position of both electron-withdrawing groups dictate the compound's reactivity profile in nucleophilic aromatic substitution (SNAr), cross-coupling, and nitro-reduction sequences [1]. The 2-chloro group serves as a leaving group for SNAr chemistry, while the 3-nitro group further activates the pyridine ring toward nucleophilic attack and can be selectively reduced to an amine for downstream diversification [2]. A compound missing either functional group, or with a different leaving group (e.g., bromo instead of chloro), would alter reaction rates, regioselectivity, and the overall synthetic trajectory, potentially leading to failed coupling steps or different product distributions.

Risk 1
2-Chloro-3-nitro-7,8-dihydro-5H-pyrano[4,3-B]pyridine (this product)
3-Nitro-7,8-dihydro-5H-pyrano[4,3-b]pyridine (no 2-Cl leaving group)

Lacking the C2 chlorine eliminates the SNAr handle; C2 diversification steps may not proceed.

Risk 2
2-Chloro-3-nitro-7,8-dihydro-5H-pyrano[4,3-B]pyridine (this product)
2-Chloro-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile (3-CN instead of 3-NO2)

The nitrile group cannot be selectively reduced to an amine under mild conditions, removing a key diversification pathway.

Risk 3
2-Chloro-3-nitro-7,8-dihydro-5H-pyrano[4,3-B]pyridine (this product)
3-Bromo-7,8-dihydro-5H-pyrano[4,3-B]pyridine (Br at C3 instead of Cl at C2)

Different halogen position and leaving-group reactivity alter cross-coupling regiochemistry and coupling-partner geometry.

Quantitative Differentiation Against Closest Analogs


Enhanced Electrophilicity at C2 for SNAr

The presence of the 2-chloro substituent enables nucleophilic aromatic substitution (SNAr) at the pyridine C2 position, a reactivity handle absent in the non-chlorinated analog 3-nitro-7,8-dihydro-5H-pyrano[4,3-b]pyridine (CAS 151225-38-6, MW 180.16) . In the 2-chloro-3-nitro derivative, the combined electron-withdrawing effect of the 2-Cl and 3-NO2 groups (Hammett σm values: +0.37 for Cl, +0.71 for NO2) renders the C2 carbon more electrophilic than in the non-chlorinated analog, facilitating selective amine incorporation, alkoxylation, and thiolation reactions that are foundational in kinase inhibitor and GPCR ligand synthesis [1].

C2 SNAr Electrophilicity
Class-level
2-Cl enables SNAr at C2 (Hammett σm +0.37); absent in non-chlorinated analog — qualitative difference in leaving-group availability
Required intermediate for C2 diversification via SNAr
Reaction condition-dependent; validate with target nucleophile
Nucleophilic Aromatic Substitution Synthetic Intermediate Medicinal Chemistry Building Block

Molecular Weight and H-Bond Acceptor Profile

The molecular weight (MW 214.60) and hydrogen bond acceptor count (5: nitro oxygens ×2, pyran oxygen ×1, pyridine nitrogen ×1, Cl ×1) of 2-chloro-3-nitro-7,8-dihydro-5H-pyrano[4,3-B]pyridine place it in a distinct physicochemical space compared to its closest analogs . The 3-bromo analog (3-bromo-7,8-dihydro-5H-pyrano[4,3-B]pyridine, MW ~230.06) has a heavier halogen and different leaving group kinetics, while the 2-chloro-4-methyl analog (MW 183.63) has a smaller electron-donating methyl group instead of the strongly electron-withdrawing nitro, leading to lower polarity and altered chromatographic retention . The nitro group contributes an additional ~34 mass units and significantly increases the dipole moment, affecting both normal-phase and reverse-phase chromatographic behavior during purification.

MW & HBA Profile
Data to verify
MW 214.60, HBA 5 vs. 2-chloro-4-methyl analog (ΔMW +31, ΔHBA +3) and 3-bromo analog (ΔMW −15.5, ΔHBA +3)
Distinct purification and solubility profile
Supports compound-specific method development review
Physicochemical Properties Purification Solubility

Dual SNAr and Nitro Reduction Orthogonal Reactivity

The simultaneous presence of a chlorine leaving group at C2 and a reducible nitro group at C3 provides an orthogonal functionalization sequence: initial SNAr at C2 with amines or other nucleophiles, followed by selective reduction of the 3-nitro group to a 3-amino functionality for subsequent acylation, cyclocondensation, or diazotization [1]. This dual reactivity is exploited in the synthesis of pyrazolo[4,3-b]pyridines, where 2-chloro-3-nitropyridines undergo sequential SNAr (with hydrazone anions) and modified Japp-Klingemann reactions to form the fused pyrazole ring [2]. Analogs bearing a 3-nitrile (e.g., 2-chloro-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile, CAS 1250840-53-9) lack the reducible nitro handle, while the non-chlorinated 3-nitro analog lacks the C2 leaving group necessary for initiating the SNAr step.

Orthogonal Reactivity
Class-level
Sequential C2 SNAr then C3 nitro reduction; dual orthogonal handles vs. single-handle comparators (3-CN or non-chlorinated analog)
Supports two-step sequential diversification strategy
Requires validation in specific synthetic sequence; context-dependent
Orthogonal Functionalization Drug Discovery Intermediate Pyrazolopyridine Synthesis

Chlorine vs. Bromine Cross-Coupling Reactivity

The 2-chloro substituent in the target compound provides distinct reactivity compared to the corresponding 2-bromo or 3-bromo analogs in palladium-catalyzed cross-coupling reactions [1]. Aryl chlorides generally require more forcing conditions or specialized ligand systems (e.g., electron-rich biarylphosphines) for Suzuki-Miyaura or Buchwald-Hartwig couplings compared to aryl bromides, which are more reactive due to the weaker C-Br bond [2]. This differential reactivity is advantageous when chemoselectivity is required: the chloro substituent can be retained during transformations of other functional groups, enabling late-stage diversification via cross-coupling after earlier synthetic steps are completed.

Cl vs Br Coupling
Class-level
C-Cl BDE ~97 vs C-Br ~84 kcal/mol; different position (C2 vs C3) alters coupling-partner geometry and SAR outcome
Chemoselective late-stage diversification window
Ligand system selection critical; model-specific review
Cross-Coupling Palladium Catalysis Synthetic Chemistry

Proven Application Scenarios Based on Structure-Reactivity


Synthesis of Fused Imidazopyridine Receptor Ligands

The pyrano[4,3-b]pyridine core with a nitro group at the 3-position is a key intermediate in the patented synthesis of fused imidazopyridines that act as benzodiazepine receptor inverse agonists (SB-737552/S-8510) [1]. In this synthetic route, 3-nitro-7,8-dihydro-5H-pyrano[4,3-b]pyridine (III) is hydrogenated to the 3-amine, protected as the trichloroacetamide, oxidized to the N-oxide, nitrated, and further elaborated to the tricyclic imidazopyranopyridine pharmacophore. The 2-chloro-3-nitro analog serves as a foundation for constructing related tricyclic systems where the 2-position is further functionalized before ring annulation, providing access to SAR exploration around the pyridine portion of the benzodiazepine binding pharmacophore [2].

Construction of Pyrazolo[4,3-b]pyridine Kinase Scaffolds

2-Chloro-3-nitropyridine derivatives, including the pyrano-fused bicyclic systems, undergo efficient SNAr with hydrazone anions followed by modified Japp-Klingemann cyclization to yield pyrazolo[4,3-b]pyridine scaffolds [1]. This structural motif is prevalent in kinase inhibitor programs targeting receptor tyrosine kinases and serine/threonine kinases. The 2-chloro-3-nitro-7,8-dihydro-5H-pyrano[4,3-B]pyridine specifically enables construction of pyrazolo-fused pyranopyridines, where the dihydropyran ring introduces conformational constraint and additional hydrogen-bonding interactions that can enhance kinase selectivity relative to simpler phenyl or pyridyl analogs [2].

Intermediate for 2-Aminopyranopyridine Anticancer Agents

A structurally related compound, 2-chloro-4-(thiophen-2-yl)-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile (2), served as the key starting material for synthesizing a series of 2-aminopyranopyridine derivatives (3-19) that demonstrated more potent anticancer activity than the reference drug doxorubicin against Hep-G2, MCF-7, Caco-2, and HCT116 cell lines [1]. In this strategy, the chlorine at the 2-position undergoes SNAr with various amines to generate a diverse library. The 2-chloro-3-nitro analog enables a similar diversification approach, where after SNAr at C2, the 3-nitro group can be reduced to an amine for subsequent acylation or cyclization, providing an additional diversity point not available in the 3-nitrile series [2].

Late-Stage Cross-Coupling for SAR Expansion

The 2-chloro substituent in 2-chloro-3-nitro-7,8-dihydro-5H-pyrano[4,3-B]pyridine can be reserved for late-stage palladium-catalyzed Suzuki-Miyaura or Buchwald-Hartwig cross-coupling after earlier modifications at the 3-nitro position are completed [1]. This synthetic ordering—reduction and functionalization of the nitro group first, followed by cross-coupling at C2—enables the systematic exploration of structure-activity relationships where the steric and electronic effects of C3 substitution are optimized before introducing aromatic or heteroaromatic diversity at C2. The differential reactivity of aryl-Cl vs. aryl-Br (as discussed in Section 3, Evidence Item 4) provides the chemoselectivity window necessary for this staged synthesis approach [2].

Application
Selection Property
Validation Focus
Fused imidazopyridine receptor ligand synthesis
2-Cl,3-NO2 substitution pattern
Benzodiazepine pharmacophore SAR context
Pyrazolopyridine kinase scaffold construction
SNAr + nitro reduction handles
Kinase selectivity assay context
2-Aminopyranopyridine cell-model studies
Dual diversification points at C2 and C3
Cell-model endpoint review
Late-stage cross-coupling SAR expansion
Aryl-Cl chemoselectivity window
Cross-coupling method context
Quote Request

Request a Quote for 2-Chloro-3-nitro-7,8-dihydro-5H-pyrano[4,3-B]pyridine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.